Cas no 1421476-98-3 (2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine)

2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine is a heterocyclic compound featuring a pyridine-thioether linkage and a 5-methyl-1,2-oxazole-3-carbonyl-substituted piperidine moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to the presence of sulfur and nitrogen-containing functional groups. The compound’s design allows for versatile interactions with biological targets, while the oxazole and pyridine rings may enhance binding affinity and metabolic stability. Its synthetic route likely involves selective functionalization of the piperidine core, offering opportunities for further derivatization. This molecule may be of interest in drug discovery for applications requiring precise molecular recognition.
2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine structure
1421476-98-3 structure
Product Name:2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine
CAS No:1421476-98-3
MF:C16H19N3O2S
MW:317.405962228775
CID:5365159
Update Time:2025-06-08

2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • (5-methyl-1,2-oxazol-3-yl)-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]methanone
    • Methanone, (5-methyl-3-isoxazolyl)[4-[(2-pyridinylthio)methyl]-1-piperidinyl]-
    • 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine
    • Inchi: 1S/C16H19N3O2S/c1-12-10-14(18-21-12)16(20)19-8-5-13(6-9-19)11-22-15-4-2-3-7-17-15/h2-4,7,10,13H,5-6,8-9,11H2,1H3
    • InChI Key: AXNLJLFWJRRSBD-UHFFFAOYSA-N
    • SMILES: C(C1C=C(C)ON=1)(N1CCC(CSC2=NC=CC=C2)CC1)=O

2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine Pricemore >>

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Additional information on 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

Introduction to 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS No. 1421476-98-3)

2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine, with the CAS number 1421476-98-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a piperidine ring, and a 5-methyl-1,2-oxazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridine ring is a fundamental component of many biologically active molecules due to its aromaticity and the ability to form hydrogen bonds. In the context of 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine, the pyridine ring likely plays a crucial role in its binding affinity to specific receptors or enzymes. The piperidine ring, on the other hand, is known for its flexibility and ability to adopt various conformations, which can influence the compound's pharmacokinetic properties and bioavailability.

The 5-methyl-1,2-oxazole moiety is another key structural feature of this compound. Oxazoles are heterocyclic compounds that are often found in natural products and synthetic drugs due to their diverse biological activities. The presence of a methyl group at the 5-position can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and metabolic stability.

Recent studies have explored the potential therapeutic applications of 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX), an enzyme that plays a central role in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine has also shown promise as an antitumor agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve disruption of cell cycle progression and induction of apoptosis.

The pharmacokinetic profile of 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed through further research.

In terms of safety and toxicity, initial assessments have indicated that 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine has a favorable safety profile at therapeutic doses. However, more comprehensive toxicological studies are required to fully understand its long-term effects and potential side effects.

The development of 2-({[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin--4-y-l]methy-l}sufany-l)-pyri-dine as a therapeutic agent is an ongoing process. Clinical trials are currently underway to evaluate its efficacy and safety in treating various conditions such as chronic inflammatory diseases and certain types of cancer. These trials will provide valuable insights into the compound's potential as a novel therapeutic option.

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sa highly promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research..

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